(2-Methylbutyl)[2-(piperidin-1-yl)ethyl]amine

Medicinal chemistry Structure-activity relationship Sigma receptor pharmacophore
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H26N2
Molecular Weight 198.35 g/mol
Cat. No. B13265673
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name(2-Methylbutyl)[2-(piperidin-1-yl)ethyl]amine
Molecular FormulaC12H26N2
Molecular Weight198.35 g/mol
Structural Identifiers
SMILESCCC(C)CNCCN1CCCCC1
InChIInChI=1S/C12H26N2/c1-3-12(2)11-13-7-10-14-8-5-4-6-9-14/h12-13H,3-11H2,1-2H3
InChIKeyREGCCNXDSAKJHP-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(2-Methylbutyl)[2-(piperidin-1-yl)ethyl]amine: Physicochemical & Class Overview


(2-Methylbutyl)[2-(piperidin-1-yl)ethyl]amine (CAS 1248362-10-8), systematically named 2-methyl-N-(2-piperidin-1-ylethyl)butan-1-amine, is a synthetic tertiary amine comprising a 2-methylbutyl substituent linked to a 2-(piperidin-1-yl)ethylamine backbone (molecular formula C₁₂H₂₆N₂, molecular weight 198.35 g/mol) [1]. The compound belongs to the N-alkyl-2-(piperidin-1-yl)ethanamine class, a scaffold recognized within the sigma receptor pharmacophore framework established by Glennon and co-workers, where a basic amine flanked by two hydrophobic regions governs receptor recognition [2]. Its computed physicochemical properties—XLogP3 of 2.4, a single hydrogen bond donor, two hydrogen bond acceptors, and a topological polar surface area of 15.3 Ų—place it in a lipophilicity range associated with blood-brain barrier permeability potential [1]. Critically, no primary pharmacological activity data (Ki, IC₅₀, EC₅₀) have been published for this specific compound in peer-reviewed literature or authoritative databases as of the search date; all biological inferences must be drawn from structurally related class members [3].

1
Scaffold Utility
Beta-branched tertiary amine compatible with sigma receptor pharmacophore screening libraries.
2
Physicochemical Profile
Intermediate CNS-relevant lipophilicity (reported XLogP3 2.4) with balanced hydrogen bond donors/acceptors.
3
Derivatization Handle
Secondary-tertiary diamine core provides a nucleophilic site for late-stage diversification.

(2-Methylbutyl)[2-(piperidin-1-yl)ethyl]amine: N-Alkyl Substitution Risks


The N-alkyl-2-(piperidin-1-yl)ethanamine series exhibits structure-activity relationships (SAR) in which even minor variations in the N-alkyl substituent profoundly alter both lipophilicity and molecular recognition at biological targets. Within the well-established sigma receptor pharmacophore, the N-alkyl group serves as one of the two flanking hydrophobic features, and its steric bulk, branching position, and chain length directly modulate affinity and subtype selectivity [1]. In a systematic exploration of substituted diamines, Conroy et al. (2016) demonstrated that the presence and nature of the N-alkyl group—specifically secondary versus tertiary amine character—is a key determinant of sigma-1 versus sigma-2 receptor selectivity [2]. Similarly, Largent et al. disclosed in US Patent 5,436,255 that increasing N-alkyl lipophilicity correlates with enhanced sigma receptor affinity [3]. Consequently, substituting (2-Methylbutyl)[2-(piperidin-1-yl)ethyl]amine—which bears a beta-branched 2-methylbutyl group—with its alpha-branched isomer (Pentan-2-yl analog, CAS 1248714-37-5), its shorter-chain homolog (Butan-2-yl analog, CAS 1178460-98-4), or the bulkier (2-Ethylbutyl) analog (CAS 1192124-11-0) may introduce changes in logP of up to 0.7 units and alter rotatable bond count, both of which are recognized determinants of target engagement, metabolic stability, and pharmacokinetic behavior within this chemotype [4].

Risk 1
Alpha-branched isomer (Pentan-2-yl analog) may shift sigma-1 recognition. Branching at the alpha carbon alters the critical amine-to-hydrophobic-site distance, which can change receptor binding affinity.
Risk 2
Chain-length homologs alter lipophilicity and binding profiles. Replacing the 2-methylbutyl group with shorter or bulkier chains changes logP by up to 0.7 units, impacting target engagement and metabolic stability.
Risk 3
Primary amine scaffold lacks specific sigma-1 selectivity. The unsubstituted 2-(piperidin-1-yl)ethanamine parent has a lower pKa and lacks the secondary hydrophobic feature required for potent receptor recognition.

(2-Methylbutyl)[2-(piperidin-1-yl)ethyl]amine: Evidence vs. Structural Analogs


Beta- vs. Alpha-Branching in N-Alkyl Substituents

The target compound positions its methyl branch at the beta-carbon of the N-alkyl chain (CCC(C)CN-), whereas its direct isomer (Pentan-2-yl)[2-(piperidin-1-yl)ethyl]amine (CAS 1248714-37-5) carries the branch at the alpha-carbon (CCCC(C)N-). Both compounds share identical molecular formula (C₁₂H₂₆N₂) and molecular weight (198.35 g/mol), and both have the same computed XLogP3 of 2.4 [1]. However, the difference in branching position alters the spatial relationship between the hydrophobic N-alkyl group and the basic amine, which in the Glennon sigma-1 pharmacophore model is a critical parameter: the distance between the positive ionizable group (basic amine) and the hydrophobic feature is constrained to 2.5–3.9 Å for optimal sigma-1 affinity [2]. Beta-branching places the methyl group farther from the amine nitrogen than alpha-branching, potentially affecting both the conformational ensemble accessible to the molecule and its fit within the hydrophobic binding pocket. This distinction is well-precedented: Berardi et al. (2005) demonstrated that methyl substitution position on the piperidine-proximal moiety of sigma ligands can shift sigma-1 Ki values by over 10-fold (e.g., 4-methyl derivative Ki = 0.030 nM vs. unsubstituted parent Ki = 0.35 nM) [3], underscoring that the precise locus of branching—not merely its presence—governs receptor recognition in this chemotype.

Branching Position
Class-level
Target: β-branched (CCC(C)CN-)
VS
Comparator: α-branched (CCCC(C)N-)
Identical MW (198.35), XLogP3 (2.4), TPSA (15.3 Ų). Spatial geometry differs.
Branching locus modulates sigma-1 recognition.
Data to verify in specific target assay.
Medicinal chemistry Structure-activity relationship Sigma receptor pharmacophore

XLogP3 Variation with N-Alkyl Chain Length

The target compound (C₁₂H₂₆N₂, XLogP3 = 2.4) occupies an intermediate lipophilicity position within its homologous series. The one-carbon-shorter (Butan-2-yl)[2-(piperidin-1-yl)ethyl]amine (C₁₁H₂₄N₂, CAS 1178460-98-4) has an XLogP3 of 2.0 (ΔXLogP3 = −0.4), while the one-carbon-longer (2-Ethylbutyl)[2-(piperidin-1-yl)ethyl]amine (C₁₃H₂₈N₂, CAS 1192124-11-0) has an XLogP3 of 2.7 (ΔXLogP3 = +0.3) [1]. The parent unsubstituted scaffold 2-(piperidin-1-yl)ethanamine (C₇H₁₆N₂, CAS 27578-60-5) has an XLogP3 of 0.4 (ΔXLogP3 = −2.0) [1]. This XLogP3 of 2.4 places the target compound within the range empirically associated with CNS drug-likeness (typically XLogP3 1–4) and aligns with values reported for known sigma receptor ligands with nanomolar affinity (e.g., N-[2-(4-iodophenyl)ethyl]-N-methyl-2-(1-piperidinyl)ethylamine, logP ≈ 2.5–3.0, sigma-1 Ki = 0.7–3.7 nM) [2]. The isomeric (3-Methylbutan-2-yl)[2-(piperidin-1-yl)ethyl]amine (CAS 1249329-25-6), which also bears a five-carbon N-alkyl group but with vicinal dimethyl branching, shares the same XLogP3 of 2.4 yet has one fewer rotatable bond (5 vs. 6), indicating greater conformational restriction [1].

XLogP3 Homolog Series
Cross-study
2.4 XLogP3
Parent 0.4
Max 2.7
Butan-2-yl: 2.0; 2-Ethylbutyl: 2.7; Parent: 0.4.
Intermediate lipophilicity in CNS-like chemical space.
Supports screening for BBB permeability potential.
Lipophilicity optimization Drug-likeness Blood-brain barrier permeability

Secondary-Tertiary Diamine vs. Primary Amine Scaffold

The target compound is a secondary-tertiary diamine, in which the N-(2-methylbutyl) secondary amine (predicted pKa ≈ 10.2–10.5) is linked via an ethylene spacer to a piperidine tertiary amine (predicted pKa ≈ 8.5–9.0) . This is structurally distinct from the parent scaffold 2-(piperidin-1-yl)ethanamine (CAS 27578-60-5), which is a primary amine (pKa₁ = 6.38, pKa₂ = 9.89 at 30 °C) . Conroy et al. (2016) systematically demonstrated that within sigma receptor ligand series, secondary and tertiary amine character at the position proximal to the hydrophobic aromatic feature is critical for sigma-1 receptor affinity, and that conversion from a primary to a secondary or tertiary amine alters both affinity magnitude and sigma-1/sigma-2 selectivity [1]. Specifically, their study showed that removal of the N-alkyl substituent (converting a tertiary amine to a primary amine) resulted in loss of sigma-1 affinity, consistent with the Glennon pharmacophore requirement for a flanking hydrophobic group beyond the basic amine [2]. The target compound's secondary amine functionality—bearing the 2-methylbutyl hydrophobic group—thus represents a key pharmacophoric upgrade from the commercially more abundant but biologically less specific parent primary amine scaffold.

Amine Class Impact
Class-level
Target: Sec-tert diamine (pKa ~10.2-10.5)
VS
Comparator: Primary amine scaffold (pKa 6.38)
ΔpKa ≈ +3.5–4.0. ΔXLogP3 = +2.0 log units.
Enhanced positive ionizable pharmacophore for sigma-1.
Critical for engagement in sigma receptor assays.
Sigma receptor selectivity Amine basicity Pharmacophore validation

Rotatable Bond Flexibility: Comparison with a Structural Isomer

The target compound possesses 6 rotatable bonds, one more than its positional isomer (3-Methylbutan-2-yl)[2-(piperidin-1-yl)ethyl]amine (CAS 1249329-25-6, 5 rotatable bonds), despite both sharing identical molecular formula (C₁₂H₂₆N₂) and molecular weight (198.35 g/mol) [1]. This difference arises from the attachment point of the methyl branch: the 2-methylbutyl group of the target extends the linear chain by one methylene unit before branching, whereas the 3-methylbutan-2-yl group of the comparator presents a vicinal dimethyl branching pattern directly adjacent to the amine-bearing carbon, reducing conformational freedom. In the context of sigma receptor binding, Conroy et al. (2016) identified conformational flexibility as a key parameter influencing affinity and selectivity, noting that restriction of the N-alkyl chain can alter the energetic landscape of receptor binding [2]. The additional rotatable bond in the target compound may confer greater conformational adaptability for induced-fit binding mechanisms, albeit at a potential entropic cost, providing a tunable parameter that is not available with the more constrained 3-methylbutan-2-yl isomer.

Conformational Flexibility
Cross-study
6 Rotatable Bonds
3-Methylbutan-2-yl isomer: 5 bonds. 2-Ethylbutyl analog: 7 bonds.
Greater induced-fit adaptability over constrained isomer.
Supports SAR interpretation of entropic effects.
Conformational analysis Entropic penalty Target engagement

(2-Methylbutyl)[2-(piperidin-1-yl)ethyl]amine: Research & Industrial Applications


Sigma-1/Sigma-2 Receptor Ligand Screening Libraries

For medicinal chemistry programs building focused screening libraries around the Glennon sigma receptor pharmacophore, (2-Methylbutyl)[2-(piperidin-1-yl)ethyl]amine offers a beta-branched N-alkyl architecture at an intermediate XLogP3 of 2.4 . The beta-branching topology established in Section 3 (Evidence Item 1) provides a distinct spatial presentation of the hydrophobic feature compared to the alpha-branched Pentan-2-yl isomer, enabling exploration of branching-position SAR that is orthogonal to simple chain-length variation [1]. This compound is appropriate as a scaffold-diversification element in libraries targeting sigma receptor-mediated indications including neuropathic pain, neurodegeneration, and oncology, where sigma-1/sigma-2 subtype selectivity is a critical design parameter [2].

Isomeric Comparator for CNS Physicochemical Benchmarking

The target compound's intermediate lipophilicity (XLogP3 = 2.4), 6 rotatable bonds, and MW of 198.35 g/mol position it at the center of a homologous series spanning XLogP3 2.0–2.7 . As established in Section 3 (Evidence Items 2 and 4), the compound can serve as a reference point for benchmarking how incremental changes in N-alkyl chain length and branching position affect computed and experimental ADME parameters within a constant piperidine-ethylamine scaffold. This application is particularly relevant for CNS drug discovery programs where logP optimization within the 2–3 range is critical for balancing blood-brain barrier permeability with metabolic stability [3].

Secondary-Tertiary Diamine Building Block for Fragment-Based & Covalent Probes

As demonstrated in Section 3 (Evidence Item 3), the target compound's secondary-tertiary diamine character, with a predicted secondary amine pKa of ~10.2–10.5, provides a nucleophilic handle for further derivatization (e.g., reductive amination, acylation, sulfonylation) that is absent in the primary amine parent scaffold . The ethylene spacer between the piperidine and secondary amine nitrogen atoms creates a two-atom linker compatible with the sigma pharmacophore's optimal amine-to-hydrophobic-site distance of 2.5–3.9 Å [4]. This makes the compound suitable as a late-stage diversification intermediate for generating focused libraries of N,N'-disubstituted ethylenediamine-type sigma ligands, where the 2-methylbutyl group remains fixed while the piperidine-proximal position is elaborated.

High-Purity Research Intermediate with Analytical Documentation

The compound is commercially available at 98% purity from Leyan (Product No. 1366328), with MDL number MFCD14683697 and catalog availability in 5 g and 10 g quantities . For procurement decisions, this 98% purity specification compares favorably against the industry-standard 95% minimum purity offered for many analogs within this compound class, reducing the burden of pre-use purification in sensitive biological assays where trace amine impurities could confound receptor binding or functional readouts . The availability of batch-specific QC documentation (NMR, HPLC, GC) from established suppliers supports GLP-compliant research workflows.

Application
Selection Property
Validation Focus
Sigma-1/2 Receptor Screening
β-Branched N-alkyl architecture
Branching-position SAR vs. alpha-isomers
CNS Physicochemical Benchmarking
Intermediate XLogP3 (2.4) with 6 rotatable bonds
Lipophilicity & flexibility optimization
Fragment-Based & Covalent Probes
Secondary-tertiary diamine core (pKa ~10.2-10.5)
Pharmacophore elaboration potential
Research Intermediate
Commercial availability at 98% purity
Batch-specific QC documentation (NMR, HPLC)
Quote Request

Request a Quote for (2-Methylbutyl)[2-(piperidin-1-yl)ethyl]amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.